Cas no 58107-62-3 (H-Pro-NHEt Hydrochloride)

• Product Name: H-Pro-NHEt Hydrochloride
• CAS No: 58107-62-3
• MF: C₇H₁₅ClN₂O
• MW: 178.659800767899
• CID: 874173
• PubChem ID: 22804123
• Update Time: 2025-11-01

H-Pro-NHEt Hydrochloride Chemical and Physical Properties

Names and Identifiers

• H-Pro-NHEt.HCl
• (2S)-N-ethylpyrrolidine-2-carboxamide,hydrochloride
• H-PRO-NHET · HCL
• H-PRO-NHET HCL
• H-PRO–NHET. HCL
• L-Proline ethylamide hydrochloride
• L-Pro-NHET.HCL
• (S)-N-Ethylpyrrolidine-2-carboxamide hydrochloride
• (2S)-N-ethylpyrrolidine-2-carboxamide;hydrochloride
• 2-Pyrrolidinecarboxamide, N-ethyl-, monohydrochloride, (S)-
• H-Pro-nhet hydrochloride
• H-PRO-NHET HCL
• H-Pro-NHEt hydrochloride, AldrichCPR
• (2s)-n-ethylpyrrolidine-2-carboxamide HCl
• V6753
• N-Ethyl-L-prolinamide--hydrogen chloride (1/1)
• DTXSID70628396
• MFCD00238159
• H-Pro-NHEt . HCl
• SCHEMBL4320225
• PTSTYNLPDWVGLZ-RGMNGODLSA-N
• CS-0151982
• (2S)-N-ETHYLPYRROLIDINE-2-CARBOXAMIDE HYDROCHLORIDE
• 58107-62-3
• (S)-N-Ethylpyrrolidine-2-carboxamidehydrochloride
• DS-7559
• AKOS025289485
• EN300-7361034
• L-Pro-NHEt*HCl
• H-Pro-NHEt Hydrochloride

• MDL： MFCD00238159
• Inchi： 1S/C7H14N2O.ClH/c1-2-8-7(10)6-4-3-5-9-6;/h6,9H,2-5H2,1H3,(H,8,10);1H/t6-;/m0./s1
• InChI Key： PTSTYNLPDWVGLZ-RGMNGODLSA-N
• SMILES： Cl.O=C([C@@H]1CCCN1)NCC

Computed Properties

• Exact Mass: 178.08700
• Monoisotopic Mass: 178.0872908 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• Molecular Weight: 178.66

Experimental Properties

• PSA: 41.13000
• LogP: 1.39620

Additional information on H-Pro-NHEt Hydrochloride

Comprehensive Guide to H-Pro-NHEt Hydrochloride (CAS No. 58107-62-3): Properties, Applications, and Industry Insights

H-Pro-NHEt Hydrochloride (CAS No. 58107-62-3) is a specialized peptide derivative widely utilized in pharmaceutical research, biochemical studies, and drug development. This compound, also known as L-Proline ethylamide hydrochloride, has garnered significant attention due to its unique structural properties and versatility in peptide synthesis. With the growing demand for peptide-based therapeutics, understanding the role of H-Pro-NHEt Hydrochloride in modern science is essential for researchers and industry professionals alike.

The molecular structure of H-Pro-NHEt Hydrochloride features a proline backbone coupled with an ethylamide group, making it a valuable building block for custom peptide sequences. Its CAS No. 58107-62-3 serves as a critical identifier in chemical databases, ensuring accurate sourcing and regulatory compliance. Recent trends in peptide drug discovery and bioconjugation techniques have further highlighted the importance of this compound, particularly in the development of targeted therapies and diagnostic tools.

One of the most frequently asked questions about H-Pro-NHEt Hydrochloride revolves around its solubility and stability. The hydrochloride salt form enhances its water solubility, making it ideal for aqueous-based reactions. Researchers often inquire about its compatibility with solid-phase peptide synthesis (SPPS) and Fmoc/t-Boc protection strategies, both of which are widely used in peptide production. Additionally, its role in cyclic peptide design has become a hot topic, as cyclic peptides offer improved metabolic stability and binding affinity compared to linear counterparts.

In the context of green chemistry and sustainable research practices, H-Pro-NHEt Hydrochloride aligns with the industry's shift toward eco-friendly solvents and reduced waste generation. Its efficient incorporation into peptide chains minimizes side reactions, contributing to higher yields and lower environmental impact. This aspect resonates with the increasing focus on sustainable pharmaceutical manufacturing, a key concern for regulatory bodies and ethical investors.

From a commercial perspective, the global market for peptide intermediates like H-Pro-NHEt Hydrochloride is expanding rapidly, driven by advancements in personalized medicine and biologics. The compound's reliability in producing structurally diverse peptides has made it a staple in contract research organizations (CROs) and academic labs. Furthermore, its applications extend to cell-penetrating peptides (CPPs), which are pivotal in drug delivery systems for challenging targets such as the blood-brain barrier.

Quality control and analytical characterization of H-Pro-NHEt Hydrochloride (CAS No. 58107-62-3) are critical for ensuring reproducibility in research. Techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy are routinely employed to verify its identity and purity. These protocols address common user queries about batch-to-batch consistency and storage conditions, which are vital for long-term experimental success.

Looking ahead, the integration of artificial intelligence in peptide design is set to revolutionize how compounds like H-Pro-NHEt Hydrochloride are utilized. Predictive algorithms can optimize peptide sequences for specific applications, reducing trial-and-error in the lab. This synergy between computational tools and traditional synthesis methods underscores the compound's enduring relevance in cutting-edge science.

In summary, H-Pro-NHEt Hydrochloride (CAS No. 58107-62-3) represents a cornerstone in peptide chemistry, bridging fundamental research and therapeutic innovation. Its adaptability to emerging trends—such as green synthesis, AI-driven drug development, and advanced delivery systems—positions it as a critical asset for the scientific community. As peptide-based solutions continue to shape the future of medicine, this compound will remain at the forefront of transformative discoveries.